Methyl 3-amino-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 3-amino-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C9H9N3O3S/c1-4-5-7(11-3-12(10)8(5)13)16-6(4)9(14)15-2/h3H,10H2,1-2H3
• InChI Key: WCCLAJTVNIHXKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)N)C(=O)OC
• Molecular Formula: C9H9N3O3S
• DSSTOX Substance ID: DTXSID601331408
• Molecular Weight: 239.25 g/mol
• Solubility: 11.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 307324-80-7

Description

“Methyl 3-amino-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate” is a chemical compound with the molecular formula C9H9N3O3S. It has an average mass of 239.251 Da and a monoisotopic mass of 239.036469 Da.

Synthesis Analysis

The synthesis of similar compounds has been achieved via the oxidative addition of the sodium salt of ethyl 2-halo-substituted-4-mercaptobenzoate to 2-amino-6-methyl-3,4-dihydro-4-oxo-7H-pyrrolo pyrimidine in the presence of iodine.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C1C2=C(N=CN1)SC(C(OC)=O)=C2C. The InChI representation is 1S/C9H8N2O3S/c1-4-5-7(12)10-3-11-8(5)15-6(4)9(13)14-2/h3H,1-2H3,(H,10,11,12).

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds have been synthesized via oxidative addition reactions.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 224.24 g/mol. It is a solid at room temperature.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with proteins such as atf4 and nf-kb .

Mode of Action

It has been suggested that similar compounds may exert their effects through the inhibition of er stress, apoptosis, and the nf-kb inflammatory pathway .

Biochemical Pathways

The compound appears to influence several biochemical pathways. It has been suggested that it may inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . This suggests that it may play a role in modulating inflammatory responses.

Result of Action

The compound has been suggested to have promising neuroprotective and anti-inflammatory properties . It has been shown to reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .